1-(1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl)-3-(furan-2-ylmethyl)urea
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Description
1-(1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl)-3-(furan-2-ylmethyl)urea is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cytotoxicity Applications
Research involving oxadiazole derivatives, including the synthesis of hybrids of 1,3,4- or 1,2,5-oxadiazoles tethered from triterpene core with 1,2,3-triazole, has shown marked cytotoxic activity towards various cancer cells. The synthesis process involves 1,3-cycloaddition reactions and demonstrates the importance of the oxadiazole and furan moieties in enhancing biological activity, particularly against MCF-7 and HepG2 cells (Popov et al., 2020).
Energetic Material Development
Compounds based on 1,2,4-oxadiazole rings have been synthesized and characterized for their potential as insensitive energetic materials. These compounds exhibit moderate thermal stabilities and are superior in detonation performance to traditional energetic materials like TNT, indicating their applicability in the development of safer, more efficient explosives (Yu et al., 2017).
Medicinal Chemistry and Drug Development
Furazans and oxadiazoles are explored in medicinal chemistry for their potential in drug development. The incorporation of these heterocyclic groups into drug molecules can significantly enhance their physical properties and biological activity. The review of furazan-containing molecules in drug development programs emphasizes their role in clinical or preclinical stages, highlighting the structural features conducive to pharmacological applications (Mancini et al., 2021).
Antimicrobial and Bioactivity Research
Synthesis and bioactivity studies of compounds featuring furan and oxadiazole units, like 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea, have demonstrated broad-spectrum antimicrobial activity. Such research underpins the development of novel drugs, highlighting the utility of these chemical moieties in enhancing the antimicrobial efficacy of potential therapeutic agents (Donlawson et al., 2020).
Properties
IUPAC Name |
1-[1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]-3-(furan-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O3/c22-16(18-11-13-5-4-10-23-13)20-17(8-2-1-3-9-17)15-19-14(21-24-15)12-6-7-12/h4-5,10,12H,1-3,6-9,11H2,(H2,18,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUUPVJSZXUYHNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C2=NC(=NO2)C3CC3)NC(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.